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For Researchers, Scientists, and Drug Development Professionals

Abstract

Dimethyl-W84 dibromide is a significant chemical compound primarily recognized for its role
as a potent and selective allosteric modulator of the M2 muscarinic acetylcholine receptor.[1][2]
[3][4][5] This technical guide provides a comprehensive overview of Dimethyl-W84 dibromide,
including its chemical properties, biological activity, and its mechanism of action. The
information is presented to support the research and development endeavors of professionals
in the fields of pharmacology and drug discovery.

Chemical and Physical Properties

Dimethyl-W84 dibromide is a complex organic molecule with the formal name N2,N®-bis[3-
(1,3-dihydro-5-methyl-1,3-dioxo-2H-isoindol-2-yl)propyl]-N%,N,Né Né-tetramethyl-1,6-
hexanediaminium, dibromide.[1] Its chemical and physical properties are summarized in the
table below for ease of reference.
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Property Value Source
CAS Number 402475-33-6 [1][2][41[6]
Molecular Formula C34H4sBraN4Oa4 [2]
Molecular Weight 736.58 g/mol [2]

N,N'-Bis[3-(1,3-dihydro-5-

methyl-1,3-dioxo-2H-isoindol-
Alternate Names 2-yl)propyl]-N,N,N',N'- [2]

tetramethyl-1,6-

hexanediamminium dibromide

Physical Form Solid [1]
Solubility Soluble in DMSO and water [1]
Purity >98% [1][2]
Storage Stability >4 years [1]

Biological Activity and Mechanism of Action

Dimethyl-W84 dibromide functions as a selective allosteric modulator of the M2 muscarinic
acetylcholine receptor.[1][3] Allosteric modulators bind to a site on the receptor that is different
from the primary (orthosteric) binding site. This binding can alter the receptor's affinity for its
natural ligand or other drugs.

The primary mechanism of action for Dimethyl-W84 dibromide is to hinder the dissociation of
orthosteric antagonists, such as N-methylscopolamine, from the M2 receptor.[1][3] This action
has been quantified, with Dimethyl-W84 dibromide exhibiting an ECso value of 3 nM in this
regard.[1][3] The ECso value represents the concentration of a drug that gives a half-maximal
response, indicating the potency of Dimethyl-W84 dibromide.

The interaction of Dimethyl-W84 dibromide with the M2 receptor has been further elucidated
in studies involving radiolabeled ligands. Research has shown that it interacts with the common
allosteric site of the M2 receptor, influencing the binding of both orthosteric and other allosteric
ligands.[1]

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://www.caymanchem.com/product/16927/dimethyl-w84-(dibromide)
https://www.scbt.com/p/dimethyl-w84-dibromide-402475-33-6
https://www.scbt.com/pt/p/dimethyl-w84-dibromide-402475-33-6
https://www.bldpharm.com/products/402475-33-6.html
https://www.scbt.com/p/dimethyl-w84-dibromide-402475-33-6
https://www.scbt.com/p/dimethyl-w84-dibromide-402475-33-6
https://www.scbt.com/p/dimethyl-w84-dibromide-402475-33-6
https://www.caymanchem.com/product/16927/dimethyl-w84-(dibromide)
https://www.caymanchem.com/product/16927/dimethyl-w84-(dibromide)
https://www.caymanchem.com/product/16927/dimethyl-w84-(dibromide)
https://www.scbt.com/p/dimethyl-w84-dibromide-402475-33-6
https://www.caymanchem.com/product/16927/dimethyl-w84-(dibromide)
https://www.benchchem.com/product/b8101490/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-dimethyl-w84-dibromide
https://www.caymanchem.com/product/16927/dimethyl-w84-(dibromide)
https://www.bertin-bioreagent.com/dimethyl-w84-dibromide/
https://www.benchchem.com/product/b8101490/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-dimethyl-w84-dibromide
https://www.caymanchem.com/product/16927/dimethyl-w84-(dibromide)
https://www.bertin-bioreagent.com/dimethyl-w84-dibromide/
https://www.benchchem.com/product/b8101490/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-dimethyl-w84-dibromide
https://www.caymanchem.com/product/16927/dimethyl-w84-(dibromide)
https://www.bertin-bioreagent.com/dimethyl-w84-dibromide/
https://www.benchchem.com/product/b8101490/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-dimethyl-w84-dibromide
https://www.benchchem.com/product/b8101490/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-dimethyl-w84-dibromide
https://www.caymanchem.com/product/16927/dimethyl-w84-(dibromide)
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8101490?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory
Check Availability & Pricing

Modulation of the M2 Receptor by Dimethyl-W84

Experimental Protocols

Detailed experimental protocols involving Dimethyl-W84 dibromide can be found in the
primary literature. The key studies that have characterized this compound are:

o Trankle, C., et al. (1998). Identification of a [*H]Ligand for the common allosteric site of
muscarinic acetylcholine M2 receptors. Molecular Pharmacology, 54(1), 139-145. This study
likely outlines the initial radioligand binding assays used to identify and characterize the
binding site of Dimethyl-W84.

o Trankle, C., et al. (2003). Interactions of orthosteric and allosteric ligands with [3H]dimethyl-
W84 at the common allosteric site of muscarinic M2 receptors. Molecular Pharmacology,
64(1), 180-190. This paper would provide detailed methodologies for competition binding
assays and kinetic experiments to investigate the interactions between different ligands at
the M2 receptor.

A generalized workflow for a competitive radioligand binding assay, a common experiment for

this type of compound, is outlined below.
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Prepare M2 Receptor Membranes

Incubate Membranes with
[BH]N-methylscopolamine

Add Increasing Concentrations
of Dimethyl-W84

Free Radioligand

Quantify Radioactivity

[Allow to Reach Equ1hbr1um]
[ Separate Bound and ]

Data Analysis (e.g., ICso determination)

Click to download full resolution via product page

Generalized Radioligand Binding Assay Workflow
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Applications and Research Use

Dimethyl-W84 dibromide is a valuable tool for researchers studying the M2 muscarinic
acetylcholine receptor.[1][2][3] Its high potency and selectivity make it suitable for in vitro
studies aimed at understanding the structure and function of this receptor. It is important to
note that this product is intended for research use only and is not for human or veterinary use.

[1][2]

Conclusion

Dimethyl-W84 dibromide is a well-characterized allosteric modulator of the M2 muscarinic
acetylcholine receptor. Its defined chemical properties and biological activity provide a solid
foundation for its use as a research tool in pharmacology and related disciplines. The detailed
understanding of its mechanism of action allows for its application in sophisticated studies of
receptor kinetics and ligand interactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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